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Compound of Interest

Compound Name: Phenthoate

Cat. No.: B10861093 Get Quote

For Immediate Reference: In Case of Accidental Exposure or Spill

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and shoes immediately. Wash affected area

with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill: Evacuate the area. Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, protective clothing, and respiratory protection. Absorb the spill

with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed, labeled

container for hazardous waste disposal. Ventilate the area and wash the spill site after

material pickup is complete.

Introduction
Phenthoate is an organophosphate insecticide and acaricide that requires meticulous handling

and disposal to ensure the safety of laboratory personnel and the protection of the
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environment. This document provides essential, step-by-step guidance for the proper disposal

of phenthoate, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to mitigate risks and ensure compliance with

regulatory standards.

Phenthoate: Chemical and Physical Properties
A thorough understanding of phenthoate's properties is fundamental to its safe handling and

disposal.

Property Value

Chemical Formula C₁₂H₁₇O₄PS₂

Molar Mass 320.4 g/mol

Appearance
Colorless crystalline solid or reddish-yellow

liquid (technical grade)[1]

Odor Aromatic[1]

Melting Point 17.5 °C[2]

Boiling Point Decomposes at 120 °C[1]

Solubility in Water 11 mg/L at 24 °C

Stability

Stable in acidic and neutral media; hydrolyzes in

alkaline conditions (approx. 25% hydrolysis in

20 days at pH 9.7)[1][3]

Personal Protective Equipment (PPE)
When handling phenthoate, the following PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety goggles and a face shield.

Respiratory Protection: A respirator with an organic vapor cartridge is recommended,

especially when handling powders or creating aerosols.
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Protective Clothing: A lab coat or chemical-resistant apron.

Step-by-Step Disposal Procedure for Small
Quantities of Phenthoate in a Laboratory Setting
This procedure is based on the principle of alkaline hydrolysis, which degrades phenthoate
into less toxic, water-soluble compounds.

1. Preparation:

Perform the entire procedure in a well-ventilated chemical fume hood.
Ensure a safety shower and eyewash station are readily accessible.
Have a spill kit specifically for organophosphates nearby.
Prepare a 10% sodium hydroxide (NaOH) solution. For example, to prepare 100 mL,
carefully dissolve 10 g of NaOH pellets in approximately 90 mL of cold water in a beaker,
then make up the volume to 100 mL. The dissolution of NaOH is exothermic, so use an ice
bath to control the temperature.

2. Neutralization:

For every 1 gram of phenthoate waste, use at least 100 mL of the 10% NaOH solution.
Slowly and carefully add the phenthoate waste to the NaOH solution while stirring
continuously with a magnetic stirrer.
Cover the container and allow the mixture to stir at room temperature for at least 24 hours to
ensure complete hydrolysis.

3. pH Verification:

After 24 hours, check the pH of the solution using a pH meter or pH paper. The pH should be
highly alkaline (pH > 12).
If the pH is not in this range, add more 10% NaOH solution and continue stirring for several
more hours.

4. Final Disposal:

The resulting hydrolyzed solution should be neutralized before disposal. While stirring, slowly
add a weak acid, such as 5% hydrochloric acid (HCl), until the pH is between 6 and 8.
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Dispose of the final neutralized solution in accordance with your institution's and local
regulations for chemical waste. This may involve collection by a licensed hazardous waste
disposal company. Do not pour down the drain unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

5. Decontamination of Containers and Equipment:

All glassware and equipment that came into contact with phenthoate should be triple-rinsed
with a suitable solvent (e.g., acetone or ethanol), followed by a thorough wash with soap and
water.
The solvent rinsate should be collected and disposed of as hazardous waste.
Empty, triple-rinsed containers should be punctured to prevent reuse and disposed of
according to institutional guidelines, which may include recycling or disposal as solid waste.
[4]

Logical Workflow for Phenthoate Disposal
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Caption: Workflow for the safe disposal of phenthoate in a laboratory setting.

Regulatory Context
The disposal of pesticides like phenthoate is governed by federal and state regulations. In the

United States, the primary federal laws are the Federal Insecticide, Fungicide, and Rodenticide

Act (FIFRA) and the Resource Conservation and Recovery Act (RCRA).[5][6] FIFRA mandates

that pesticide labels include disposal instructions, which must be followed.[6] Once a pesticide

is designated for disposal, it is considered a waste product and falls under the purview of

RCRA, which regulates hazardous waste management.[5][6][7]
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It is imperative to consult your institution's Environmental Health and Safety (EHS) department

and local hazardous waste regulations to ensure full compliance. Many states have "Clean

Sweep" programs for the collection of unwanted pesticides, though these are often geared

towards agricultural or commercial users.[5]

By adhering to these detailed procedures and maintaining a strong safety culture, laboratories

can effectively manage phenthoate waste, ensuring the well-being of their personnel and the

preservation of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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